Cas no 59337-97-2 (3-(Aminosulfonyl)thiophene-2-carboxylic Acid)

3-(Aminosulfonyl)thiophene-2-carboxylic acid is a heterocyclic compound featuring both sulfonamide and carboxylic acid functional groups on a thiophene backbone. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The sulfonamide moiety enhances binding affinity in biologically active molecules, while the carboxylic acid group allows for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for multi-step synthesis. The compound’s well-defined reactivity profile supports its use in designing sulfonamide-based inhibitors or functional materials, offering researchers a reliable building block for targeted molecular development.

3-(Aminosulfonyl)thiophene-2-carboxylic Acid structure

59337-97-2 structure

Product Name:3-(Aminosulfonyl)thiophene-2-carboxylic Acid

CAS No:59337-97-2

MF:C₅H₅NO₄S₂

MW:207.22749876976

MDL:MFCD01760861

CID:950036

PubChem ID:3042286

Update Time:2025-05-27

3-(Aminosulfonyl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Sulfamoylthiophene-2-carboxylic acid
- 3-(Aminosulfonyl)thiophene-2-carboxylic acid
- 2-Thiophenecarboxylic acid, 3-(aminosulfonyl)-
- 3-(Aminosulfonyl)-2-thiophenecarboxylic acid
- AC1MICY3
- CTK1H3288
- STOCK6S-97342
- SureCN5208861
- 59337-97-2
- C5H5NO4S2
- G32016
- Z196855270
- 2-Acid-3-sulfonamide (IN-L9223)
- STK501436
- SCHEMBL5208861
- CS-0242065
- AKOS000282093
- DTXSID60208085
- MFCD01760861
- HR-0310
- NS00067783
- 3-(aminosulfonyl)thiophene-2-carboxylic acid, AldrichCPR
- EN300-24419
- 3-Sulfamoylthiophene-2-carboxylicacid
- ALBB-004949
- 3-(Aminosulfonyl)thiophene-2-carboxylic Acid
- MDL： MFCD01760861
- Inchi： 1S/C5H5NO4S2/c6-12(9,10)3-1-2-11-4(3)5(7)8/h1-2H,(H,7,8)(H2,6,9,10)
- InChI Key： NRAVSUNXRBRPRE-UHFFFAOYSA-N
- SMILES： S(C1C=CSC=1C(=O)O)(N)(=O)=O

Computed Properties

Exact Mass: 206.96605
Monoisotopic Mass: 206.96599999g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 134Å²

Experimental Properties

PSA: 97.46

3-(Aminosulfonyl)thiophene-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CDS012576-50MG	3-(aminosulfonyl)thiophene-2-carboxylic acid	59337-97-2		50mg	¥952.83	2023-11-13
Matrix Scientific	031077-1g	3-(Aminosulfonyl)thiophene-2-carboxylic acid	59337-97-2		1g	$342.00	2023-09-06
TRC	A633025-50mg	3-(Aminosulfonyl)thiophene-2-carboxylic Acid	59337-97-2		50mg	$ 65.00	2023-04-19
TRC	A633025-100mg	3-(Aminosulfonyl)thiophene-2-carboxylic Acid	59337-97-2		100mg	$ 88.00	2023-04-19
TRC	A633025-500mg	3-(Aminosulfonyl)thiophene-2-carboxylic Acid	59337-97-2		500mg	$ 242.00	2023-04-19
Chemenu	CM115684-5g	3-(aminosulfonyl)thiophene-2-carboxylic acid	59337-97-2	95%	5g	$600	2021-08-06
Chemenu	CM115684-10g	3-(aminosulfonyl)thiophene-2-carboxylic acid	59337-97-2	95%	10g	$960	2021-08-06
Chemenu	CM115684-5g	3-(aminosulfonyl)thiophene-2-carboxylic acid	59337-97-2	95%	5g	$***	2023-05-30
Chemenu	CM115684-10g	3-(aminosulfonyl)thiophene-2-carboxylic acid	59337-97-2	95%	10g	$***	2023-05-30
abcr	AB492771-500 mg	3-(Aminosulfonyl)-2-thiophenecarboxylic acid	59337-97-2		500MG	€272.40	2023-04-19